2-amino-6-{[2-(4-biphenylyl)-2-oxoethyl]thio}-4-ethyl-3,5-pyridinedicarbonitrile

• IUPAC Name: 2-amino-4-ethyl-6-[2-oxo-2-(4-phenylphenyl)ethyl]sulfanylpyridine-3,5-dicarbonitrile
• InChI: InChI=1S/C23H18N4OS/c1-2-18-19(12-24)22(26)27-23(20(18)13-25)29-14-21(28)17-10-8-16(9-11-17)15-6-4-3-5-7-15/h3-11H,2,14H2,1H3,(H2,26,27)
• InChI Key: XCLURAJACVVRPK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC(=C1C#N)SCC(=O)C2=CC=C(C=C2)C3=CC=CC=C3)N)C#N
• Molecular Formula: C23H18N4OS
• Molecular Weight: 398.5 g/mol

Description

2-amino-6-{[2-(4-biphenylyl)-2-oxoethyl]thio}-4-ethyl-3,5-pyridinedicarbonitrile, also known as BPTES, is a small molecule inhibitor that targets glutaminase, an enzyme involved in glutamine metabolism. Glutaminase is overexpressed in many types of cancer cells, making it a potential target for cancer therapy.

Mechanism of Action

2-amino-6-{[2-(4-biphenylyl)-2-oxoethyl]thio}-4-ethyl-3,5-pyridinedicarbonitrile targets glutaminase, an enzyme involved in glutamine metabolism. Glutaminase converts glutamine to glutamate, which is then used in various cellular processes, including the production of energy and the synthesis of nucleotides and amino acids. In cancer cells, glutaminase is overexpressed, leading to increased glutamine metabolism and supporting the growth and survival of cancer cells. 2-amino-6-{[2-(4-biphenylyl)-2-oxoethyl]thio}-4-ethyl-3,5-pyridinedicarbonitrile inhibits glutaminase, leading to a decrease in glutamine metabolism and a decrease in the growth and survival of cancer cells.
Biochemical and Physiological Effects:
2-amino-6-{[2-(4-biphenylyl)-2-oxoethyl]thio}-4-ethyl-3,5-pyridinedicarbonitrile has been shown to have both biochemical and physiological effects. Biochemically, 2-amino-6-{[2-(4-biphenylyl)-2-oxoethyl]thio}-4-ethyl-3,5-pyridinedicarbonitrile inhibits glutaminase activity, leading to a decrease in glutamine metabolism and an increase in the levels of glutamine and a decrease in the levels of glutamate. Physiologically, 2-amino-6-{[2-(4-biphenylyl)-2-oxoethyl]thio}-4-ethyl-3,5-pyridinedicarbonitrile has been shown to inhibit tumor growth in mouse models of cancer.

Advantages and Limitations for Lab Experiments

2-amino-6-{[2-(4-biphenylyl)-2-oxoethyl]thio}-4-ethyl-3,5-pyridinedicarbonitrile has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and used in in vitro and in vivo studies. It specifically targets glutaminase, making it a potentially effective therapy for cancer. However, 2-amino-6-{[2-(4-biphenylyl)-2-oxoethyl]thio}-4-ethyl-3,5-pyridinedicarbonitrile also has limitations. It is not selective for cancer cells, meaning that it can also inhibit glutaminase activity in normal cells. Additionally, its efficacy as a cancer therapy may be limited by the development of resistance in cancer cells.

Future Directions

There are several future directions for the study of 2-amino-6-{[2-(4-biphenylyl)-2-oxoethyl]thio}-4-ethyl-3,5-pyridinedicarbonitrile. One direction is to develop more selective inhibitors of glutaminase that specifically target cancer cells. Another direction is to investigate the potential of combining 2-amino-6-{[2-(4-biphenylyl)-2-oxoethyl]thio}-4-ethyl-3,5-pyridinedicarbonitrile with other cancer therapies to increase its efficacy. Additionally, the role of glutamine metabolism in cancer progression and metastasis should be further studied to identify other potential targets for cancer therapy.

Scientific Research Applications

2-amino-6-{[2-(4-biphenylyl)-2-oxoethyl]thio}-4-ethyl-3,5-pyridinedicarbonitrile has been extensively studied for its potential as a cancer therapy. In vitro studies have shown that 2-amino-6-{[2-(4-biphenylyl)-2-oxoethyl]thio}-4-ethyl-3,5-pyridinedicarbonitrile inhibits the growth of various types of cancer cells, including breast, prostate, and lung cancer cells. In vivo studies have also shown that 2-amino-6-{[2-(4-biphenylyl)-2-oxoethyl]thio}-4-ethyl-3,5-pyridinedicarbonitrile can inhibit tumor growth in mouse models of cancer.